Cas no 2306263-56-7 (furo[2,3-d]pyrimidine-4-carboxylic acid)

• Product Name: furo[2,3-d]pyrimidine-4-carboxylic acid
• CAS No: 2306263-56-7
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 5303820
• Update Time: 2026-03-10

furo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• furo[2,3-d]pyrimidine-4-carboxylic acid

• Inchi： 1S/C7H4N2O3/c10-7(11)5-4-1-2-12-6(4)9-3-8-5/h1-3H,(H,10,11)
• InChI Key： XBJYRXATDJWPKB-UHFFFAOYSA-N
• SMILES： C1=NC(C(O)=O)=C2C=COC2=N1

Additional information on furo[2,3-d]pyrimidine-4-carboxylic acid

Introduction to Furo[2,3-d]pyrimidine-4-carboxylic acid (CAS No: 2306263-56-7)

Furo[2,3-d]pyrimidine-4-carboxylic acid, with the chemical identifier CAS No 2306263-56-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the furo[2,3-d]pyrimidine scaffold, a structural motif that has been extensively explored for its potential biological activities. The presence of both furan and pyrimidine rings in its structure endows it with unique electronic and steric properties, making it a valuable candidate for the development of novel therapeutic agents.

The furo[2,3-d]pyrimidine core is a fused bicyclic system consisting of a furan ring connected to a pyrimidine ring. This structural configuration has been shown to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The 4-carboxylic acid functional group in the molecule introduces a polar and acidic moiety, which can influence its solubility, reactivity, and interaction with biological targets. This feature makes Furo[2,3-d]pyrimidine-4-carboxylic acid a versatile intermediate for further chemical modifications and derivatization.

In recent years, there has been a surge in research focused on developing new inhibitors targeting various enzymes and proteins involved in cancer progression. Among these targets, kinases have been extensively studied due to their critical role in cell signaling pathways. Furo[2,3-d]pyrimidine-4-carboxylic acid has been identified as a promising scaffold for designing kinase inhibitors. Its unique structural features allow for selective binding to the active sites of kinases, thereby inhibiting their activity and potentially disrupting tumor growth.

One of the most compelling aspects of Furo[2,3-d]pyrimidine-4-carboxylic acid is its potential as a lead compound for drug discovery. Several studies have demonstrated its ability to modulate the activity of enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which are implicated in various inflammatory and autoimmune diseases. The furo[2,3-d]pyrimidine scaffold has been shown to exhibit high binding affinity to these enzymes, making it an attractive candidate for further optimization.

Recent advances in computational chemistry and molecular modeling have enabled researchers to design more effective derivatives of Furo[2,3-d]pyrimidine-4-carboxylic acid. By leveraging these techniques, scientists have been able to identify structural modifications that enhance binding affinity and selectivity while minimizing off-target effects. These findings highlight the importance of Furo[2,3-d]pyrimidine-4-carboxylic acid as a starting point for developing novel therapeutic agents.

The synthesis of Furo[2,3-d]pyrimidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between furan derivatives and pyrimidine precursors followed by carboxylation at the 4-position. These synthetic strategies have been refined over the years to improve efficiency and scalability, making it feasible to produce sufficient quantities for preclinical studies.

Preclinical studies have shown that derivatives of Furo[2,3-d]pyrimidine-4-carboxylic acid exhibit promising antitumor activity in various cancer models. For instance, certain analogs have demonstrated the ability to inhibit the growth of triple-negative breast cancer cells by targeting specific kinases involved in cell proliferation. These results are particularly encouraging given the challenges associated with treating triple-negative breast cancer due to its lack of targeted therapies.

Another area of interest is the potential application of Furo[2,3-d]pyrimidine-4-carboxylic acid in treating infectious diseases. The unique structural features of this compound make it an excellent candidate for developing antiviral agents. Preliminary studies have shown that derivatives of furo[2,3-d]pyrimidine can inhibit the replication of certain viruses by interfering with essential viral enzymes. This finding opens up new avenues for developing treatments against emerging viral threats.

The pharmacokinetic properties of Furo[2,3-d]pyrimidine-4-carboxylic acid are also being thoroughly investigated. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Initial pharmacokinetic studies suggest that this compound exhibits reasonable bioavailability and metabolic stability, which are essential characteristics for any drug candidate.

In conclusion,Furo[2,3-d]pyrimidine-4-carboxylic acid (CAS No: 2306263-56-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold and functional group make it an excellent starting point for developing novel therapeutic agents targeting various diseases. With ongoing research focused on optimizing its biological activity and pharmacokinetic properties,Furo[2,3-d]pyrimidine-4-carboxylic acid is poised to play a crucial role in future drug development efforts.